Potassium 2-[(4-oxopent-2-en-2-yl)amino]acetate
Overview
Description
Potassium 2-[(4-oxopent-2-en-2-yl)amino]acetate is a chemical compound with the molecular formula C7H10KNO3 . It has a molecular weight of 195.26 . This compound is typically used for research purposes .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11NO3.K/c1-5(3-6(2)9)8-4-7(10)11;/h3,8H,4H2,1-2H3,(H,10,11);/q;+1/p-1/b5-3+ . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and the bonds between them.Physical And Chemical Properties Analysis
This compound is a powder . It has a melting point of 235-237 degrees Celsius . The compound is stable at room temperature .Scientific Research Applications
Hepatoprotective Properties
Potassium 2-[(4-oxopent-2-en-2-yl)amino]acetate exhibits hepatoprotective properties, demonstrated in studies involving laboratory animals. In a study on tetracycline-induced hepatitis in chickens, this compound was shown to be as effective as the reference drug Thiotriazolin® in protecting the liver. It also exhibited a synergistic effect with antibiotics like Saroflox® and Enrofloxacin® in treating infectious hepatitis models (Martyshuk et al., 2022).
Analytical Method Development
The development of analytical methods for determining active pharmaceutical ingredients (APIs) in substances containing this compound is also an area of research. A high-performance liquid chromatography with diode array detection (HPLC-DAD) method has been developed, demonstrating specificity, linearity, accuracy, and precision for this purpose (Shcherbyna et al., 2019).
Histological Studies
Histological studies have been conducted to investigate the corrective influence of this compound on chicken liver under tetracycline hepatitis conditions. These studies revealed that preventive administration of this compound visibly prevented the development of nonspecific morphological changes characteristic of acute drug-induced liver injury in birds (Shcherbyna & Vashchyk, 2018).
Application in Catalysis
The compound has been explored in the field of catalysis, particularly in the oxidation of benzyl alcohol using manganese oxide supported on MCM-41 zeolite. The use of potassium acetate in this context has been shown to affect the oxidation state and reducibility of manganese oxides, which are critical factors in the catalytic process (Wu et al., 2015).
Safety and Hazards
Future Directions
As this compound is used for research purposes , future directions would likely involve further exploration of its properties and potential applications in various fields. This could include studying its reactivity with other compounds, its potential uses in synthesis, or its behavior under different conditions.
properties
IUPAC Name |
potassium;2-[[(E)-4-oxopent-2-en-2-yl]amino]acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3.K/c1-5(3-6(2)9)8-4-7(10)11;/h3,8H,4H2,1-2H3,(H,10,11);/q;+1/p-1/b5-3+; | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYBXZQSCSNARCE-WGCWOXMQSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C)NCC(=O)[O-].[K+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)C)/NCC(=O)[O-].[K+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10KNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.